Cas no 30537-09-8 (Phosphonium,triphenyl(1-phenylethyl)-, bromide (1:1))

• Product Name: Phosphonium,triphenyl(1-phenylethyl)-, bromide (1:1)
• CAS No: 30537-09-8
• MF: C₂₆H₂₄BrP
• MW: 447.346527099609
• CID: 314561
• PubChem ID: 10895594
• Update Time: 2025-04-19

Phosphonium,triphenyl(1-phenylethyl)-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

• Phosphonium,triphenyl(1-phenylethyl)-, bromide (1:1)
• Phosphonium, triphenyl(1-phenylethyl)-, bromide
• (+/-)-(1-phenylethyl)triphenylphosphonium bromide
• (+-)-1-(3,4-Dihydroxyphenyl)-2-methylamino-1-propanol
• (1-phenethyl)triphenylphosphonium bromide
• (1-phenylethyl)triphenylphosphonium bromide
• 1-phenylethyl(triphenyl)phosphonium bromide
• 3.4-Dihydroxyephedrin
• Dioxifedrina [INN-Spanish]
• Dioxifedrine [INN]
• Dioxifedrinum
• Dioxifedrinum [INN-Latin]
• Dioxyphedrin
• SureCN250137
• triphenyl(1-phenylethyl)phosphonium bromide
• UNII-CF48QOH154
• triphenyl(1-phenylethyl)phosphanium;bromide
• doi:10.14272/YTXKXHMAVVPQCJ-UHFFFAOYSA-M.1
• SCHEMBL8053175
• 30537-09-8
• AKOS024427477
• 10.14272/YTXKXHMAVVPQCJ-UHFFFAOYSA-M.1
• NSC-176882
• Triphenyl(1-phenylethyl)phosphoniumbromide

• Inchi： 1S/C26H24P.BrH/c1-22(23-14-6-2-7-15-23)27(24-16-8-3-9-17-24,25-18-10-4-11-19-25)26-20-12-5-13-21-26;/h2-22H,1H3;1H/q+1;/p-1
• InChI Key： YTXKXHMAVVPQCJ-UHFFFAOYSA-M
• SMILES： [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 367.16172
• Monoisotopic Mass: 446.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0
• LogP: 2.74570